
An In-Depth Technical Guide to 4-(4-
Chlorophenoxy)butanoic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)butanoic acid

Cat. No.: B1294437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(4-Chlorophenoxy)butanoic
acid, a significant chemical intermediate in synthetic and pharmaceutical chemistry. The

document delineates its chemical identity, physicochemical properties, synthesis

methodologies, and analytical characterization techniques. Furthermore, it explores the

compound's applications, particularly as a precursor in the synthesis of pharmacologically

active molecules, and discusses its toxicological profile. This guide is intended to be a critical

resource for professionals engaged in chemical research and drug development, offering a

foundation for its safe and effective utilization.

Chemical Identity and Structure
4-(4-Chlorophenoxy)butanoic acid, recognized by the IUPAC name 4-(4-
Chlorophenoxy)butanoic acid, is a carboxylic acid derivative featuring a chlorophenoxy

moiety.[1][2] This structural arrangement imparts specific chemical reactivity and physical

characteristics that are pivotal to its applications.

Molecular Structure:

Figure 1: 2D structure of 4-(4-Chlorophenoxy)butanoic acid.
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Table 1: Chemical Identifiers

Identifier Value Reference

IUPAC Name
4-(4-Chlorophenoxy)butanoic

acid
[1][2]

CAS Number 3547-07-7 [1][3]

Molecular Formula C₁₀H₁₁ClO₃ [1][3]

Molecular Weight 214.65 g/mol [1][4]

Synonyms
4-CPB, 4-(p-

Chlorophenoxy)butyric acid
[1]

Physicochemical Properties
The physical and chemical properties of 4-(4-Chlorophenoxy)butanoic acid are critical for its

handling, storage, and application in synthetic protocols.

Table 2: Physicochemical Data

Property Value Reference

Physical State Solid [4]

Melting Point 120-122 °C [5]

Boiling Point Not available

Solubility Insoluble in water [6]

pKa Not available

Synthesis
While specific, detailed industrial synthesis protocols for 4-(4-chlorophenoxy)butanoic acid
are proprietary, a general and well-established laboratory-scale synthesis involves the

Williamson ether synthesis. This method provides a reliable route to the target molecule.
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Reaction Scheme:

Figure 2: General synthetic workflow for 4-(4-Chlorophenoxy)butanoic acid.

Experimental Protocol: Williamson Ether Synthesis and Subsequent Hydrolysis

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 4-chlorophenol (1 equivalent), ethyl 4-bromobutanoate (1.1 equivalents), and

anhydrous potassium carbonate (1.5 equivalents) in acetone.

Reaction Execution: The reaction mixture is heated to reflux and stirred vigorously for 12-24

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup and Isolation of Intermediate: After completion, the reaction mixture is cooled to

room temperature, and the inorganic salts are filtered off. The filtrate is concentrated under

reduced pressure to yield the crude ethyl 4-(4-chlorophenoxy)butanoate. This intermediate

can be purified by column chromatography if necessary.

Hydrolysis: The crude or purified ester is dissolved in a mixture of ethanol and an aqueous

solution of sodium hydroxide (2-3 equivalents). The mixture is heated to reflux for 2-4 hours.

Acidification and Product Isolation: After cooling, the ethanol is removed under reduced

pressure. The remaining aqueous solution is diluted with water and acidified with

concentrated hydrochloric acid until a precipitate is formed. The solid precipitate, 4-(4-
chlorophenoxy)butanoic acid, is collected by filtration, washed with cold water, and dried.

Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further

purification.

Applications in Research and Drug Development
While 4-(4-chlorophenoxy)butanoic acid has been identified as a herbicide, its primary

significance in the context of this guide is its role as a versatile starting material in the synthesis

of more complex molecules with potential therapeutic applications.[1]
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A notable application of 4-(4-chlorophenoxy)butanoic acid is in the synthesis of benzoxepin

derivatives.[1] Certain compounds within this class have been investigated for their sedative-

hypnotic effects. The butanoic acid chain provides a flexible linker that can be cyclized to form

the seven-membered oxepine ring fused to the benzene ring. The chlorophenoxy moiety can

be further modified to modulate the pharmacological properties of the final compounds.

Logical Flow for Benzoxepin Synthesis:

4-(4-Chlorophenoxy)butanoic Acid

Activation of Carboxylic Acid
(e.g., with SOCl₂ or oxalyl chloride)

Intramolecular Friedel-Crafts Acylation
(Lewis Acid Catalyst, e.g., AlCl₃)

Reduction of Ketone
(e.g., NaBH₄ or catalytic hydrogenation)

Further Derivatization
(e.g., alkylation, amination)

Benzoxepin Derivatives
(with potential sedative-hypnotic activity)

Click to download full resolution via product page

Figure 3: Logical workflow for the synthesis of benzoxepin derivatives.

Analytical Methodologies
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The purity and identity of 4-(4-chlorophenoxy)butanoic acid are typically assessed using a

combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method is suitable for the analysis of 4-(4-chlorophenoxy)butanoic
acid.

Table 3: Exemplary HPLC Parameters

Parameter Condition

Column C18 (e.g., 150 x 4.6 mm, 5 µm)

Mobile Phase
Acetonitrile:Water with 0.1% Formic Acid

(gradient or isocratic)

Flow Rate 1.0 mL/min

Detection UV at 225 nm

Column Temperature 30 °C

This method can be adapted and validated for the quantitative determination of the compound

and its impurities.[7]

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and confirmation of 4-(4-
chlorophenoxy)butanoic acid. While a complete, officially published spectrum for this specific

compound is not readily available in the searched literature, representative data for similar

structures can provide an expected pattern. For the related compound 4-[(2,4-

dichlorophenyl)carbamoyl]butanoic acid, key spectroscopic features were identified.[8]

Expected Spectroscopic Features:

¹H NMR: Signals corresponding to the aromatic protons on the chlorophenyl ring, the

methylene protons of the butanoic acid chain, and the acidic proton of the carboxylic acid

group.
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¹³C NMR: Resonances for the aromatic carbons, the carbonyl carbon of the carboxylic acid,

and the aliphatic carbons of the butanoic acid chain.[8]

Mass Spectrometry: The molecular ion peak ([M]⁺) and characteristic fragmentation patterns.

Infrared (IR) Spectroscopy: Characteristic absorption bands for the C=O stretching of the

carboxylic acid, O-H stretching, C-O-C stretching of the ether linkage, and C-Cl stretching.

Safety and Toxicology
Understanding the toxicological profile of 4-(4-chlorophenoxy)butanoic acid is crucial for its

safe handling and for assessing the potential risks associated with its use and the synthesis of

its derivatives.

GHS Hazard Information:[4]

Pictograms:

GHS05: Corrosive

GHS07: Exclamation mark

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H318: Causes serious eye damage.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.

While specific LD50 data for 4-(4-chlorophenoxy)butanoic acid was not found in the provided

search results, data for the related compound n-butyric acid shows an oral LD50 of 2940 mg/kg

in rats.[9] However, it is important to note that the toxicity of 4-(4-chlorophenoxy)butanoic
acid may differ significantly due to the presence of the chlorophenoxy group. A safety data

sheet for 4-chlorophenoxyacetic acid indicates an oral LD50 of 500 mg/kg (ATE).[6] Although

there are no carcinogenicity studies on the closely related 4-CPA, the available evidence does

not suggest it would be carcinogenic.[10]

Conclusion
4-(4-Chlorophenoxy)butanoic acid is a valuable chemical entity with established applications

as a synthetic intermediate, particularly in the generation of benzoxepin-based compounds with

potential pharmacological activity. This guide has provided a detailed overview of its chemical

properties, synthesis, analytical methods, and safety considerations. For researchers and drug

development professionals, a thorough understanding of these aspects is fundamental for

leveraging this compound in innovative research and development endeavors. It is imperative

to consult updated safety data sheets and relevant literature prior to its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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